Cas no 176674-43-4 (2,5-Bis[(propan-2-yl)oxy]benzoic acid)
176674-43-4 structure
Product Name:2,5-Bis[(propan-2-yl)oxy]benzoic acid
CAS No:176674-43-4
MF:C13H18O4
MW:238.279624462128
CID:2782704
PubChem ID:66775841
Update Time:2024-03-01
2,5-Bis[(propan-2-yl)oxy]benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2,5-Bis[(propan-2-yl)oxy]benzoic acid
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- Inchi: 1S/C13H18O4/c1-8(2)16-10-5-6-12(17-9(3)4)11(7-10)13(14)15/h5-9H,1-4H3,(H,14,15)
- InChI Key: GMHNGVBCBNFTDU-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1C(=O)O)OC(C)C)C(C)C
Computed Properties
- Exact Mass: 238.12050905g/mol
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.8
2,5-Bis[(propan-2-yl)oxy]benzoic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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